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Compound of Interest

Compound Name: 4-Borono-3-methylbenzoic acid

Cat. No.: B114199

4-Borono-3-methylbenzoic acid is a valuable bifunctional reagent, possessing both a boronic
acid and a carboxylic acid moiety. This structure makes it a versatile building block in organic
synthesis, most notably in palladium-catalyzed Suzuki-Miyaura cross-coupling reactions.[1]
However, like many arylboronic acids, its utility is matched by a specific set of handling
requirements. Arylboronic acids can be weakly mutagenic and are often considered potentially
genotoxic impurities (PGIs) in active pharmaceutical ingredients (APIs), necessitating careful
control and removal.[2] Furthermore, their sensitivity to environmental conditions requires
specific storage and handling protocols to prevent degradation and ensure experimental
reproducibility.

Section 1: Hazard Identification and Classification

A thorough understanding of a chemical's hazards is the foundation of its safe use. 4-Borono-
3-methylbenzoic acid is classified as hazardous, and all personnel must be familiar with its
potential health effects before handling.

GHS Classification Summary

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides
a standardized framework for communicating hazard information. The classification for 4-
Borono-3-methylbenzoic acid and its close structural analogs indicates moderate acute
hazards.
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Hazard Class Pictogram Signal Word Hazard Statement
o ) H302: Harmful if
Acute Toxicity, Oral GHSO07 Warning
swallowed.[3][4]
Skin ) H315: Causes skin
) o GHSO07 Warning S
Corrosion/Irritation irritation.[4]
Serious Eye ] H319: Causes serious
o GHSO07 Warning o
Damage/Irritation eye irritation.[4]
Specific Target Organ ] H335: May cause
o GHSO07 Warning ) o
Toxicity respiratory irritation.[4]

Toxicological Profile

o Routes of Exposure: The primary routes of exposure are inhalation of the dust, skin contact,

eye contact, and ingestion.

e Acute Effects:

[¢]

Oral: Harmful if swallowed.[3][4]

o Inhalation: May cause respiratory tract irritation.[4] Symptoms can include coughing and

shortness of breath. All weighing and transfer operations should be conducted in a

certified chemical fume hood.

o Skin: Causes skin irritation.[4] Prolonged contact may lead to redness and discomfort.

o

Eyes: Causes serious eye irritation, potentially leading to pain, tearing, and redness.[4]

» Chronic Effects: While specific long-term data for this compound is not readily available,
arylboronic acids as a class are noted for being potentially weakly mutagenic.[2] Therefore,

chronic exposure should be minimized as a precautionary measure.

Section 2: Exposure Controls and Personal
Protective Equipment (PPE)
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Engineering controls and appropriate PPE are critical for mitigating the risks identified above.
The principle of ALARA (As Low As Reasonably Achievable) should guide all handling
procedures.

Engineering Controls

o Ventilation: Always handle 4-Borono-3-methylbenzoic acid solid and its solutions inside a
properly functioning chemical fume hood to minimize inhalation of dust or vapors.[5][6]

o Safety Stations: Ensure that a safety shower and an eyewash station are readily accessible
and have been recently tested.

Personal Protective Equipment (PPE)

o Eye and Face Protection: Wear chemical safety goggles that conform to OSHA's 29 CFR
1910.133 or European Standard EN166 regulations.[7] A face shield should be worn in
situations with a higher risk of splashing.

» Hand Protection: Wear chemical-resistant gloves, such as nitrile rubber.[8] It is crucial to
inspect gloves for any signs of degradation or puncture before use and to replace them
immediately if contaminated.[9]

o Skin and Body Protection: A standard laboratory coat must be worn and kept fully buttoned.
[10] For larger-scale operations, a chemical-resistant apron may be advisable. Contaminated
clothing should be removed and washed before reuse.[11]

» Respiratory Protection: If engineering controls are insufficient or during emergency
situations, a NIOSH-approved particulate respirator should be used.[10]

Section 3: Safe Handling and Storage Protocols

The chemical stability of boronic acids is a critical consideration. They can be susceptible to
protodeboronation (loss of the B(OH)2 group) and dehydration to form cyclic boroxine
anhydrides, both of which impact reagent purity and reactivity.[1][12]

General Handling Workflow

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://www.benchchem.com/product/b114199?utm_src=pdf-body
https://pdf.benchchem.com/10770/Essential_Procedures_for_the_Proper_Disposal_of_ARI_3531.pdf
https://static.cymitquimica.com/products/10/pdf/sds-F629104.pdf
https://www.fishersci.com/store/msds?partNumber=AC139050010&countryCode=US&language=en
https://www.laballey.com/blogs/articles/how-to-safely-dispose-of-boric-acid
https://store.apolloscientific.co.uk/storage/msds/OR3056_msds.pdf
https://www.sciencing.com/disposal-of-boric-acid-12504585/
https://www.sigmaaldrich.com/US/en/sds/aldrich/t36803?userType=undefined
https://www.sciencing.com/disposal-of-boric-acid-12504585/
https://en.wikipedia.org/wiki/Boronic_acid
https://pubs.acs.org/doi/10.1021/acs.accounts.2c00113
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b114199?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The following diagram outlines the standard workflow for handling 4-Borono-3-methylbenzoic
acid in a laboratory setting.

Receive & Log
(Verify SDS)
Store in Designated
Cool, Dry Area
Transport to
Fume Hood
Weigh Solid
in Fume Hood

Preparation & Weighing

Prepare Solution
(Under Inert Gas if needed)

Add to Reaction
Apparatus
Experimental Use

Decontaminate Glassware Collect Waste in

Labeled Container
(Dispose via EHS)

Cleanup & Disposal

Diagram 1: General Handling Workflow
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Caption: High-level workflow for handling 4-Borono-3-methylbenzoic acid.

Protocol for Weighing and Preparing a Solution

Preparation: Before retrieving the reagent, ensure the chemical fume hood is operational and
the work area is clean. Don appropriate PPE.

Equilibration: Allow the sealed container to equilibrate to room temperature before opening.
Rationale: This prevents condensation of atmospheric moisture onto the hygroscopic solid,
which can degrade the reagent.

Weighing: Perform all weighing operations on a tared weigh paper or in a suitable container
inside the fume hood to contain any dust.[6] Minimize the time the primary container is open.

Dissolution: Add the weighed solid to the chosen solvent in a flask. If the subsequent
reaction is air- or moisture-sensitive, use anhydrous solvents and perform the dissolution
under an inert atmosphere (e.g., Nitrogen or Argon).

Closure: Tightly reseal the primary container immediately after use.

Storage Requirements

Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated place.[13][14]
Recommended storage temperature is room temperature (15-25°C / 59-77°F).[14]

Incompatibilities: Keep away from strong oxidizing agents and strong acids.[13]

Rationale for Proper Storage: Boronic acids can undergo dehydration to form boroxines
(cyclic trimers). While this process is often reversible upon exposure to water, it changes the
molecular weight and can complicate stoichiometry. Storing the compound in a dry
environment minimizes this degradation pathway.

Section 4: First Aid and Emergency Procedures

Rapid and correct response to an exposure or spill is critical. Personnel should be trained on

the location of emergency equipment and the procedures outlined below.
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Emergency Response Decision Tree

Exposure or Spill Event

Spill Occurs (Eye Contact) Cnhalation)

Personnel

Xposure

Flush with water
for 15 min

Seek medical attention
if irritation persists

Rinse cautiously with water
for several minutes

WashEyes

Remove contact lenses
if present and easy to do

Removelenses

Seek immediate
medical attention

SeekMedical

Diagram 2: Emergency Response Flowchart
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Caption: Decision tree for responding to exposure or spill incidents.

First Aid Measures

 If Inhaled: Remove the person to fresh air and keep them comfortable for breathing.[9][15] If
the person feels unwell or has difficulty breathing, seek medical attention.[15]
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In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water.
[6][15] Remove contaminated clothing.[15] If skin irritation occurs, get medical advice.[9]

In Case of Eye Contact: Rinse cautiously with water for several minutes.[9][15] Remove
contact lenses if present and easy to do, then continue rinsing.[9][15] Seek immediate
medical attention.[9]

If Swallowed: Rinse mouth with water. Do NOT induce vomiting.[6] Immediately call a Poison
Center or doctor.[6]

Spill and Fire Procedures

Accidental Release Measures: For small spills, carefully sweep up the solid material,
avoiding dust generation, and place it into a clean, dry, labeled container for disposal.[9] Use
dry clean-up procedures.[9]

Fire-Fighting Measures: This material is not considered a significant fire risk.[9] Use an
extinguishing agent suitable for the surrounding fire, such as water spray, carbon dioxide
(CO2), or dry chemical.[15] Firefighters should wear self-contained breathing apparatus and
full protective gear.[15]

Section 5: Disposal Considerations

Proper disposal is a legal and ethical requirement to protect personnel and the environment. All

waste containing 4-Borono-3-methylbenzoic acid must be treated as hazardous waste.

Waste Management Protocol

Collection: Collect all waste material (including excess reagent, contaminated consumables,
and spill cleanup debris) in a designated, compatible, and clearly labeled hazardous waste
container.[16] The label should include "Hazardous Waste" and the full chemical name.[16]

Segregation: Do not mix boronic acid waste with other waste streams unless explicitly
permitted by your institution's Environmental Health and Safety (EHS) department.[16]
Specifically, avoid mixing with strong oxidizing agents.

Storage: Store the sealed waste container in a designated hazardous waste accumulation
area, away from incompatible materials.[16]

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://static.cymitquimica.com/products/10/pdf/sds-F629104.pdf
https://www.fishersci.com/store/msds?partNumber=AC103980050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC103980050&countryCode=US&language=en
https://store.apolloscientific.co.uk/storage/msds/OR3056_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR3056_msds.pdf
https://www.fishersci.com/store/msds?partNumber=AC103980050&countryCode=US&language=en
https://store.apolloscientific.co.uk/storage/msds/OR3056_msds.pdf
https://www.fishersci.com/store/msds?partNumber=AC103980050&countryCode=US&language=en
https://store.apolloscientific.co.uk/storage/msds/OR3056_msds.pdf
https://static.cymitquimica.com/products/10/pdf/sds-F629104.pdf
https://static.cymitquimica.com/products/10/pdf/sds-F629104.pdf
https://store.apolloscientific.co.uk/storage/msds/OR3056_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR3056_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR3056_msds.pdf
https://www.fishersci.com/store/msds?partNumber=AC103980050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC103980050&countryCode=US&language=en
https://www.benchchem.com/product/b114199?utm_src=pdf-body
https://pdf.benchchem.com/15436/Navigating_the_Safe_Disposal_of_Allenylboronic_Acid_A_Procedural_Guide.pdf
https://pdf.benchchem.com/15436/Navigating_the_Safe_Disposal_of_Allenylboronic_Acid_A_Procedural_Guide.pdf
https://pdf.benchchem.com/15436/Navigating_the_Safe_Disposal_of_Allenylboronic_Acid_A_Procedural_Guide.pdf
https://pdf.benchchem.com/15436/Navigating_the_Safe_Disposal_of_Allenylboronic_Acid_A_Procedural_Guide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b114199?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Disposal: Arrange for collection and disposal by a certified hazardous waste facility in
accordance with all local, state, and federal regulations.[8][11] Do not dispose of this
chemical down the drain or in the regular trash.[16]

o Container Decontamination: Empty containers must be triple-rinsed with a suitable solvent
(e.g., acetone or ethanol). The first rinseate must be collected and disposed of as hazardous
waste.[5] Subsequent rinses may also need to be collected depending on local regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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